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Introduction

Gold-199 (1°°Au) is a synthetic radioisotope of gold that has garnered significant interest in the
scientific community, particularly for its applications in nuclear medicine. Its unique decay
characteristics make it a promising candidate for both diagnostic imaging and therapeutic
purposes. This technical guide provides a comprehensive overview of the discovery, history,
physical properties, production methods, and applications of Gold-199, with a focus on
experimental protocols and quantitative data.

Discovery and History

The discovery of Gold-199 is rooted in the burgeoning field of nuclear physics in the 1930s.
While the year 1937 is cited as the year of its discovery, the comprehensive characterization
and reporting of several radioactive gold isotopes, including Gold-199, were detailed in a 1938
publication in the journal Physical Review by J. J. Livingood and Glenn T. Seaborg from the
University of California, Berkeley.

Their pioneering work involved the bombardment of stable isotopes with particles from a
cyclotron, a particle accelerator developed by Ernest O. Lawrence at Berkeley. This era marked
a flurry of discoveries of new radioisotopes, and the work of Livingood and Seaborg on gold
was a significant contribution to this expanding knowledge.
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Inferred Historical Experimental Protocol: The Discovery
of Gold-199

Based on the common methodologies employed by Livingood and Seaborg during that period,
the likely experimental protocol for the discovery of Gold-199 can be inferred as follows:

o Target Preparation: A thin foil of a stable platinum isotope, likely 1°8Pt, was prepared as the
target material.

« Irradiation: The platinum target was bombarded with a beam of deuterons or neutrons
produced by one of the cyclotrons at the Berkeley Radiation Laboratory. The nuclear reaction
of interest would have been the (d,p) or (n,y) reaction on a platinum isotope, leading to the
formation of a radioactive platinum isotope that would then decay to a gold isotope. A
probable reaction is the neutron capture by 1°8pt to form 1°°Pt, which then undergoes beta
decay to 1°°Au.

o Chemical Separation: Following irradiation, the target was dissolved in a suitable acid, such
as agua regia. Standard analytical chemistry techniques of the time, likely involving
precipitation and extraction, were then employed to chemically separate the minute
guantities of newly formed radioactive gold from the bulk platinum target material.

» Radiation Detection and Characterization: The separated gold fraction was then analyzed for
its radioactivity. This was typically done using an electroscope or a Geiger-Mdller counter to
measure the intensity of the emitted radiation. By measuring the decay of this radioactivity
over time, they could determine the half-life of the new isotope. The energy of the emitted
beta particles would have been characterized using absorption measurements with materials
of varying thickness.

This systematic approach of bombardment, chemical separation, and radiation measurement
was the hallmark of the discovery of numerous radioisotopes during this period.

Physical and Nuclear Properties

Gold-199 is characterized by a specific set of physical and nuclear properties that are crucial
for its applications. These properties are summarized in the table below.
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Property Value

Atomic Number (2) 79

Mass Number (A) 199

Half-life 3.139 days

Decay Mode Beta minus (37)
Daughter Isotope 199Hg (Mercury-199)
Beta (3~) Max Energy 0.452 MeV

Beta (™) Average Energy ~0.14 MeV

Gamma (y) Energies 158.4 keV, 208.2 keV

Production of Gold-199

While the initial discovery utilized early cyclotron technology, modern production methods for
Gold-199 are more refined and optimized for producing high-purity material for medical and

research applications.

Reactor Production via Platinum-198 Irradiation

The most common method for producing Gold-199 is through the neutron irradiation of
enriched Platinum-198 (*°8Pt) in a nuclear reactor. The process involves two key nuclear
reactions:

» Neutron Capture: A 198Pt target is bombarded with thermal neutrons, leading to the formation
of Platinum-199 (1°°Pt).

o) 198Pt (n1y) 199Pt

o Beta Decay: The newly formed 1°°Pt is unstable and undergoes beta decay with a half-life of
30.8 minutes to form Gold-199.

o 199Pt - 199Ay + (-
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Following irradiation, the Gold-199 is chemically separated from the remaining platinum target
material to produce a high-purity product.

Diagram of Gold-199 Production from Platinum-198

Neutron Irradiation
in Nuclear Reactor

Platinum-199
(ISQP[)

n,y) reaction

Enriched Platinum-198 Chemical
Target (298Pt) Separation

Click to download full resolution via product page

Caption: Workflow for the production of Gold-199 via neutron irradiation of Platinum-198.

Double Neutron Capture on Gold-197

Another production route involves the double neutron capture of stable Gold-197 (*°’Au). This
method, however, also produces Gold-198 (1°8Au) as a co-product.

 First Neutron Capture: °’Au (n,y) °8Au
e Second Neutron Capture: 1°8Au (n,y) °°Au

The presence of 1°8Au can be a consideration for certain applications due to its different decay
properties.

Decay Scheme of Gold-199

Gold-199 decays exclusively via beta minus (3~) emission to the stable isotope Mercury-199
(1°°*Hg). The decay process involves the emission of a beta particle (an electron) and an
antineutrino from the nucleus, transforming a neutron into a proton. This decay is often
accompanied by the emission of gamma rays as the daughter nucleus transitions from an
excited state to its ground state.

Decay Scheme of Gold-199
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Caption: Simplified decay scheme of Gold-199 to stable Mercury-199.

Applications in Research and Medicine

The properties of Gold-199 make it a valuable tool in several areas of research and medicine,
particularly in the development of radiopharmaceuticals.

Theranostics: A Combined Therapeutic and Diagnhostic
Agent

Gold-199 is considered a "theranostic" agent, meaning it has both therapeutic and diagnostic
capabilities.

e Therapy: The emission of beta particles with a relatively short range in tissue allows for
targeted cell killing in the vicinity of the isotope. This is particularly advantageous for treating
small tumors or micrometastases while minimizing damage to surrounding healthy tissue.

» Diagnostics: The co-emission of gamma rays allows for the visualization of the isotope's
distribution in the body using Single Photon Emission Computed Tomography (SPECT)
imaging. This enables researchers and clinicians to track the delivery of the therapeutic
agent to the target site.
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Gold Nanoparticles for Cancer Treatment and Imaging

A significant area of research involves the incorporation of Gold-199 into gold nanoparticles
(AuNPs). These nanoparticles can be functionalized to specifically target cancer cells.

The following is a generalized protocol for the synthesis of Gold-199 doped gold nanoparticles,
based on published methods:

e Seed Solution Preparation:

o A solution of a gold salt (e.g., HAuCla) is prepared in the presence of a capping agent
(e.g., cetyltrimethylammonium bromide - CTAB).

o Areducing agent (e.g., sodium borohydride - NaBHa4) is added to reduce the gold ions and
form small gold seed nanoparticles.

e Growth Solution Preparation:

o A growth solution is prepared containing more gold salt, a capping agent, and a milder
reducing agent (e.g., ascorbic acid).

o A solution containing radioactive °°Au ions (in a form such as H'°°?AuClas) is added to this
growth solution.

e Nanoparticle Growth:

o The seed solution is added to the growth solution. The seed nanopatrticles act as
nucleation sites for the further reduction of gold and 1°°Au ions, resulting in the growth of
larger, radioactive nanopatrticles.

e Purification:

o The resulting 1°°Au-doped gold nanoparticles are purified from the reaction mixture,
typically through centrifugation and washing steps.

o Surface Functionalization (Optional):
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o The surface of the nanoparticles can be further modified with targeting ligands (e.g.,
antibodies, peptides) to enhance their uptake by specific cancer cells.

Workflow for 1°*Au-Nanoparticle Synthesis and Application
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Caption: A logical workflow from the synthesis of 1°°Au-doped nanopatrticles to their application
in cancer imaging and therapy.

Conclusion

Gold-199 stands as a testament to the early discoveries in nuclear science and continues to be
an isotope of significant interest. Its journey from a laboratory curiosity in the 1930s to a key
component in advanced cancer research highlights the enduring impact of fundamental
scientific exploration. With its favorable decay properties and the versatility of gold nanoparticle
chemistry, Gold-199 is poised to play an increasingly important role in the development of next-
generation theranostic agents for personalized medicine. The detailed understanding of its
history, properties, and the experimental protocols for its production and application are
essential for researchers and professionals working to harness its potential.

¢ To cite this document: BenchChem. [Gold-199: A Technical Guide to its Discovery,
Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202353#discovery-and-history-of-gold-199-isotope]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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